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Compound of Interest

Compound Name: (S)-Butyl 2-aminopropanoate

Cat. No.: B1283157

Application Notes

(S)-Butyl 2-aminopropanoate, the butyl ester of the naturally occurring amino acid L-alanine,
is a valuable chiral building block in modern organic synthesis. Chiral amino acid esters are
widely utilized as intermediates in the pharmaceutical and agrochemical industries.[1] Their
bifunctional nature, possessing both a nucleophilic amino group and a carbonyl group, makes
them versatile starting materials for the synthesis of complex, optically active molecules,
including peptide derivatives and chiral ligands for asymmetric catalysis.[2][3] The synthesis
described herein utilizes the Fischer-Speier esterification, a classic and cost-effective method
for producing esters from carboxylic acids and alcohols.[4][5] This direct esterification is
catalyzed by a strong acid, typically sulfuric acid or p-toluenesulfonic acid, and is driven to
completion by using an excess of the alcohol, which often serves as the solvent.[6][7]

Synthesis Overview

The synthesis of (S)-Butyl 2-aminopropanoate is achieved through the Fischer esterification
of L-alanine with n-butanol in the presence of an acid catalyst. The reaction is reversible and is
driven towards the product by using an excess of n-butanol and heating the mixture to reflux.

Reaction Scheme
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Caption: Fischer esterification of L-alanine with n-butanol.

Compound and Reaction Data

The following tables summarize key information for the target compound and typical reaction

parameters.

Table 1: Properties of (S)-Butyl 2-aminopropanoate
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Property Value

CAS Number 2885-02-1[8]

Molecular Formula C7H15sNO2[9]

Molecular Weight 145.20 g/mol [9]

Appearance Colorless to pale yellow liquid
Storage 2-8°C, inert atmosphere[10]

Table 2: Summary of Synthesis Parameters and Expected Results

Parameter Value | Range

Reactants L-Alanine, n-Butanol

Catalyst Concentrated Sulfuric Acid (H2S0a4)
Molar Ratio (Alanine:Butanol) ~1:10

Reaction Temperature Reflux (~118 °C)

Reaction Time 4-6 hours

Expected Yield 85-95%

Expected Purity >98% (after distillation)

Experimental Protocol

This protocol details the synthesis of (S)-Butyl 2-aminopropanoate on a laboratory scale.

Materials and Equipment
e L-Alanine (=99%)

e n-Butanol (Anhydrous, >299%)

 Sulfuric Acid (Concentrated, 98%)
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Sodium Bicarbonate (NaHCOs3), Saturated Solution

Sodium Chloride (NaCl), Saturated Solution (Brine)

Anhydrous Magnesium Sulfate (MgSQa4) or Sodium Sulfate (Na2S0a)
Round-bottom flask (250 mL)

Reflux condenser

Heating mantle with magnetic stirring

Separatory funnel (250 mL)

Rotary evaporator

Short-path distillation apparatus

Standard laboratory glassware

Synthesis Procedure

e Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add L-
alanine (8.91 g, 0.10 mol). Add 100 mL of n-butanol.

Catalyst Addition: While stirring the suspension, slowly and carefully add concentrated
sulfuric acid (3 mL) dropwise. The mixture will warm up, and the L-alanine will gradually
dissolve.

Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a
heating mantle. Continue heating under reflux with constant stirring for 4-6 hours. The
reaction can be monitored by TLC (Thin Layer Chromatography) until the starting material is
consumed.

Cooling and Neutralization: After the reaction is complete, remove the heating mantle and
allow the mixture to cool to room temperature. Pour the cooled reaction mixture into a
separatory funnel containing 100 mL of ice-cold water.
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Workup: Slowly add a saturated solution of sodium bicarbonate to the separatory funnel in
small portions until gas evolution ceases (be cautious of pressure buildup). This step
neutralizes the sulfuric acid catalyst. Check the pH of the aqueous layer with pH paper to
ensure it is neutral or slightly basic (pH 7-8).

Extraction: Shake the separatory funnel vigorously and allow the layers to separate. Drain
the lower aqueous layer. Wash the organic layer (top layer) with 50 mL of saturated sodium
bicarbonate solution, followed by 50 mL of brine.

Drying and Solvent Removal: Transfer the organic layer to an Erlenmeyer flask and dry it
over anhydrous magnesium sulfate or sodium sulfate. Filter the drying agent and transfer the
filtrate to a round-bottom flask. Remove the excess n-butanol using a rotary evaporator.

Purification: Purify the resulting crude oil by vacuum distillation to obtain (S)-Butyl 2-
aminopropanoate as a colorless liquid.

Characterization

The identity and purity of the final product can be confirmed using the following analytical

techniques.

'H NMR: Expected signals will correspond to the butyl and alaninate protons.[11]

13C NMR: Expected signals for the seven distinct carbon atoms.

FT-IR: Characteristic peaks for N-H (amine) and C=0 (ester) functional groups.

Mass Spectrometry (MS): A molecular ion peak corresponding to the product's mass.

Chiral HPLC: To confirm the enantiomeric purity of the (S)-enantiomer.[1]

Workflow Visualization

The following diagram illustrates the key stages of the synthesis and purification process.
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1. Reactant Mixing
L-Alanine + n-Butanol +
H2S0a (cat.) in flask

2. Reaction
Heat to reflux (4-6 h)

with stirring

3. Workup
Cool, add H20, and
neutralize with NaHCO3

;

4. Extraction
Separate organic layer,
wash with NaHCOs & Brine

;

5. Drying & Concentration
Dry with MgSOa, remove
excess butanol via rotovap

6. Purification
Vacuum Distillation

Final Product:
(S)-Butyl 2-aminopropanoate

Click to download full resolution via product page

7. Analysis

NMR, IR, MS,
Chiral HPLC

Caption: Experimental workflow for the synthesis of (S)-Butyl 2-aminopropanoate.

Safety Precautions

o Work in a well-ventilated fume hood at all times.

* Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat,
and chemical-resistant gloves.

¢ Concentrated sulfuric acid is extremely corrosive and a strong dehydrating agent. Handle
with extreme care.
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n-Butanol is flammable and an irritant. Avoid sparks and open flames.

The neutralization step with sodium bicarbonate produces CO:z gas, which can cause
pressure buildup. Add the solution slowly and vent the separatory funnel frequently.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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